Cas no 143499-71-2 ((50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER)

The 50% Dimethylsilane / 50% Phenylmethylsilane Copolymer is a hybrid silicone-based polymer combining the properties of both dimethylsilane and phenylmethylsilane units. This copolymer exhibits enhanced thermal stability, flexibility, and chemical resistance due to the balanced incorporation of methyl and phenyl groups. The phenyl groups contribute to improved high-temperature performance and optical clarity, while the methyl groups ensure low-temperature flexibility and hydrophobicity. Suitable for coatings, adhesives, and encapsulants, this material offers a unique balance of mechanical strength and environmental resistance. Its tailored composition makes it ideal for applications requiring durability under thermal and oxidative stress.
(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER structure
143499-71-2 structure
Product Name:(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER
CAS No:143499-71-2
MF:C7H8SI
MW:0
CID:98399
Update Time:2025-10-28

(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER Chemical and Physical Properties

Names and Identifiers

    • Silylene, dimethyl-, polymer withmethylphenylsilylene (9CI)
    • Silylene, methylphenyl-, polymerwith dimethylsilylene (9CI)
    • (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER

(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D934470-1g
(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER
143499-71-2
1g
¥568.80 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D934470-10g
(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER
143499-71-2
10g
¥4,552.20 2022-10-10
abcr
AB109083-10g
(50% Dimethylsilane) - phenylmethylsilane copolymer; .
143499-71-2
10g
€238.00 2025-02-19

Additional information on (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER

(50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER (CAS No. 143499-71-2): A Versatile Silicone-Based Material for Modern Applications

The (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER, identified by CAS No. 143499-71-2, is a high-performance silicone-based polymer that combines the unique properties of dimethylsilane and phenylmethylsilane. This copolymer is widely recognized for its exceptional thermal stability, flexibility, and resistance to environmental stressors, making it a preferred choice in industries ranging from cosmetics to advanced materials engineering.

In recent years, the demand for silicone copolymers has surged due to their compatibility with sustainable and eco-friendly formulations. As consumers and manufacturers alike prioritize green chemistry and biodegradable materials, this copolymer stands out for its potential to reduce environmental impact while maintaining high performance. Its balanced composition of 50% dimethylsilane and 50% phenylmethylsilane ensures a harmonious blend of hydrophobicity and organic solubility, which is critical for applications in personal care products and coatings.

One of the most frequently searched topics related to CAS No. 143499-71-2 is its role in skincare formulations. The copolymer’s ability to form a protective barrier on the skin without clogging pores has made it a popular ingredient in moisturizers, sunscreens, and anti-aging creams. Its non-greasy texture and enhanced spreadability are often highlighted in user reviews, aligning with the growing trend of clean beauty.

Beyond cosmetics, the (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER is also gaining traction in the electronics industry. Its dielectric properties and thermal conductivity make it an ideal candidate for encapsulation materials in semiconductors and flexible displays. With the rise of wearable technology and IoT devices, this copolymer’s versatility is more relevant than ever.

Another area of interest is its application in automotive coatings. The copolymer’s UV resistance and adhesion properties contribute to durable finishes that withstand harsh weather conditions. As the automotive sector shifts toward electric vehicles (EVs), materials like CAS No. 143499-71-2 are being explored for their potential to improve battery insulation and lightweighting.

From a manufacturing perspective, the (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER offers easy processability, which reduces production costs and energy consumption. This aligns with the global push for sustainable manufacturing practices and circular economy principles. Researchers are also investigating its potential in 3D printing, where its low viscosity and curing efficiency could revolutionize additive manufacturing.

In summary, the (50% DIMETHYLSILANE) (50% PHENYLMETHYLSILANE) COPOLYMER (CAS No. 143499-71-2) is a multifaceted material that addresses contemporary challenges across multiple industries. Its unique combination of performance, sustainability, and adaptability ensures its continued relevance in a rapidly evolving technological landscape.

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